Cas no 61227-26-7 (Benzoyl chloride, 5-(acetyloxy)-2-methoxy-)
61227-26-7 structure
Product Name:Benzoyl chloride, 5-(acetyloxy)-2-methoxy-
CAS No:61227-26-7
MF:C10H9ClO4
MW:228.629062414169
CID:487626
PubChem ID:71397963
Update Time:2025-04-19
Benzoyl chloride, 5-(acetyloxy)-2-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzoyl chloride, 5-(acetyloxy)-2-methoxy-
- (3-carbonochloridoyl-4-methoxyphenyl) acetate
- 61227-26-7
- DTXSID50819422
- 3-(Chlorocarbonyl)-4-methoxyphenyl acetate
-
- Inchi: 1S/C10H9ClO4/c1-6(12)15-7-3-4-9(14-2)8(5-7)10(11)13/h3-5H,1-2H3
- InChI Key: ITIHWBRZKWMBDS-UHFFFAOYSA-N
- SMILES: ClC(C1C=C(C=CC=1OC)OC(C)=O)=O
Computed Properties
- Exact Mass: 228.01897
- Monoisotopic Mass: 228.0189365g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
Benzoyl chloride, 5-(acetyloxy)-2-methoxy- Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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